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Compound of Interest

Compound Name: NSC636819

Cat. No.: B1680235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC636819 is a potent and selective cell-permeable inhibitor of the histone lysine

demethylases KDM4A and KDM4B.[1][2][3] These enzymes are responsible for removing

methyl groups from histone H3 at lysine 9 (H3K9me3), a mark associated with transcriptional

repression. By inhibiting KDM4A and KDM4B, NSC636819 leads to an increase in global

H3K9me3 levels, resulting in the silencing of target genes.[4] This compound has shown

particular promise in the context of prostate cancer, where KDM4A and KDM4B act as co-

activators of the androgen receptor (AR), a key driver of the disease.[5] Inhibition of KDM4A/B

by NSC636819 downregulates the AR transcriptional network and induces apoptosis in

prostate cancer cells.

Chromatin Immunoprecipitation (ChIP) is a powerful technique used to investigate the

interaction of proteins, such as modified histones, with specific DNA regions in the cell. This

application note provides a detailed protocol for performing ChIP experiments to study the

effects of NSC636819 on H3K9me3 occupancy at specific genomic loci.

Data Presentation
The following table summarizes representative quantitative data from a ChIP-qPCR experiment

demonstrating the expected effect of KDM4A inhibition, which mimics the action of

NSC636819, on H3K9me3 levels at a target gene promoter.
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Target Gene Treatment Group
Fold Enrichment
(vs. IgG)

% Input

Sqle Promoter Control 2.5 0.12%

KDM4A Knockout 8.2 0.41%

Data adapted from a study on KDM4A's role in bladder cancer. The KDM4A knockout serves

as a genetic mimic for NSC636819's inhibitory effect.

Signaling Pathway
The diagram below illustrates the mechanism of action of NSC636819 in the context of

androgen receptor signaling in prostate cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. The lysine demethylase, KDM4B, is a key molecule in androgen receptor signalling and
turnover - PMC [pmc.ncbi.nlm.nih.gov]

3. Frontiers | The Diverse Roles of Histone Demethylase KDM4B in Normal and Cancer
Development and Progression [frontiersin.org]

4. Therapeutic targeting of histone lysine demethylase KDM4B blocks the growth of
castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

5. KDM4B modulates ERα signaling pathway to participate in vascular smooth muscle cell
calcification - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Chromatin
Immunoprecipitation (ChIP) with NSC636819]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1680235#chromatin-immunoprecipitation-chip-
with-nsc636819]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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